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Compound of Interest

Compound Name: 10-Nonadecanol

CAS No.: 16840-84-9

Cat. No.: B101355

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 10-nonadecanol,
a long-chain secondary alcohol. This document details two primary synthetic methodologies,

presents key physical and chemical data, and includes detailed experimental protocols and

characterization information to support research and development activities.

Compound Overview
10-Nonadecanol is a secondary fatty alcohol characterized by a hydroxyl group located at the

tenth carbon of a nineteen-carbon chain.[1][2] Its long aliphatic nature confers specific physical

and chemical properties that are of interest in various fields, including its use as a plant

metabolite and in the development of novel materials.[2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 10-nonadecanol is presented in

Table 1. This data is essential for its handling, characterization, and application in a laboratory

setting.
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Property Value Reference

Molecular Formula C₁₉H₄₀O [3]

Molecular Weight 284.5 g/mol [3]

CAS Number 16840-84-9 [3]

Appearance
White to Almost white powder

to crystal
[4]

Boiling Point
344.00 to 345.00 °C @ 760.00

mm Hg (est)
[4]

Flash Point 261.00 °F (127.50 °C) (est) [4]

Solubility
Soluble in alcohol; Insoluble in

water
[4]

logP (o/w) 8.325 (est) [4]

Synthetic Routes
Two primary and effective methods for the synthesis of 10-nonadecanol are the Grignard

reaction and the reduction of a corresponding ketone. Both methods offer viable pathways to

the target molecule, with considerations for starting material availability, desired yield, and

scalability.

Grignard Reaction Synthesis
The Grignard reaction is a powerful and versatile method for forming carbon-carbon bonds,

making it well-suited for the synthesis of secondary alcohols like 10-nonadecanol.[5] The

general approach involves the reaction of a Grignard reagent with an aldehyde.[5] For 10-
nonadecanol, this can be achieved by reacting decylmagnesium bromide with nonanal.
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Diagram 1: Grignard Synthesis of 10-Nonadecanol.
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The following is a representative experimental protocol for the synthesis of 10-nonadecanol
via the Grignard reaction. All glassware should be oven-dried, and the reaction should be

conducted under an inert atmosphere (e.g., nitrogen or argon) as Grignard reagents are

sensitive to moisture.[1]

Materials:

Magnesium turnings

1-Bromodecane

Anhydrous diethyl ether

Nonanal

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Hexane

Ethyl acetate

Procedure:

Preparation of the Grignard Reagent: In a flame-dried, three-necked round-bottom flask

equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place

magnesium turnings (1.1 eq). Add a small crystal of iodine to initiate the reaction. A solution

of 1-bromodecane (1.0 eq) in anhydrous diethyl ether is added dropwise from the dropping

funnel to the magnesium turnings. The reaction is initiated by gentle warming and then

maintained at a gentle reflux until most of the magnesium has been consumed.

Reaction with Aldehyde: The Grignard reagent solution is cooled to 0 °C in an ice bath. A

solution of nonanal (1.0 eq) in anhydrous diethyl ether is added dropwise from the dropping

funnel, maintaining the temperature below 10 °C. After the addition is complete, the reaction

mixture is stirred at room temperature for 2-3 hours.
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Work-up: The reaction is quenched by the slow, dropwise addition of a saturated aqueous

solution of ammonium chloride while cooling in an ice bath. The resulting mixture is stirred

until the solids dissolve. The organic layer is separated, and the aqueous layer is extracted

three times with diethyl ether.

Purification: The combined organic extracts are washed with brine, dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the

crude product. The crude 10-nonadecanol can be purified by recrystallization from a

suitable solvent system, such as hexane or a mixture of hexane and ethyl acetate, to afford a

white solid.[6][7]

Reduction of 10-Nonadecanone
An alternative and often high-yielding route to 10-nonadecanol is the reduction of the

corresponding ketone, 10-nonadecanone. Sodium borohydride (NaBH₄) is a mild and selective

reducing agent commonly used for this transformation.[8]

Reactant Reagent Solvent

Reaction

Product

10-Nonadecanone

Hydride Reduction

Sodium Borohydride
(NaBH4) Methanol/THF

10-Nonadecanol

Yield: ~95%
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Diagram 2: Reduction of 10-Nonadecanone to 10-Nonadecanol.

This protocol details the reduction of 10-nonadecanone to 10-nonadecanol using sodium

borohydride.

Materials:

10-Nonadecanone

Methanol

Tetrahydrofuran (THF)

Sodium borohydride (NaBH₄)

Dilute hydrochloric acid (e.g., 1 M HCl)

Diethyl ether

Anhydrous sodium sulfate

Procedure:

Dissolution: In a round-bottom flask, dissolve 10-nonadecanone (1.0 eq) in a mixture of

methanol and tetrahydrofuran.

Reduction: Cool the solution to 0 °C in an ice bath. Add sodium borohydride (1.5 eq) portion-

wise over 15-20 minutes, ensuring the temperature remains below 10 °C. After the addition

is complete, allow the reaction to warm to room temperature and stir for 2 hours.

Work-up: Carefully quench the reaction by the slow addition of dilute hydrochloric acid at 0

°C until the bubbling ceases. Most of the organic solvents are then removed under reduced

pressure. The aqueous residue is extracted three times with diethyl ether.

Purification: The combined organic extracts are washed with water and brine, then dried over

anhydrous sodium sulfate. The solvent is removed in vacuo to yield the crude product.
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Purification by recrystallization from a suitable solvent, such as ethanol or acetone/water,

provides pure 10-nonadecanol as a white solid.[9][10][11]

Workflow for Synthesis and Characterization
The general workflow for the synthesis and subsequent characterization of 10-nonadecanol is
outlined below.
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Diagram 3: General Experimental Workflow.

Characterization Data
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Thorough characterization is crucial to confirm the identity and purity of the synthesized 10-
nonadecanol. Key analytical data are summarized below.

Spectroscopic Data
Technique Observed Data/Peaks Reference

¹H NMR

Expected signals include a

triplet for the terminal methyl

groups, a broad multiplet for

the methylene chains, and a

multiplet for the methine proton

adjacent to the hydroxyl group.

[12][13]

¹³C NMR
Data available from PubChem.

[3]
[3]

Mass Spec (GC-MS)
Molecular Ion (M+): m/z 284.5.

[3]
[3][14]

IR Spectroscopy

A broad peak in the region of

3200-3600 cm⁻¹

corresponding to the O-H

stretch of the alcohol, and

peaks in the 2850-2960 cm⁻¹

region for C-H stretching.[15]

[3][15]

Comparative Analysis of Synthetic Routes
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Parameter Grignard Synthesis
Reduction of 10-

Nonadecanone

Starting Materials

Nonanal and 1-Bromodecane

(or Decanal and 1-

Bromononane)

10-Nonadecanone

Key Reagents Magnesium, Anhydrous Ether
Sodium Borohydride,

Methanol/THF

Reaction Conditions
Anhydrous, inert atmosphere

required

Generally milder, can be

performed in protic solvents

Reported Yield

Not specified in searches,

typically moderate to high for

Grignard reactions

~95%

Advantages
Builds the carbon skeleton

directly

High yield, mild and selective

reagent

Disadvantages
Moisture sensitive, potential for

side reactions

Requires synthesis of the

starting ketone

This guide provides a foundational understanding of the synthesis of 10-nonadecanol.
Researchers should consult the primary literature for more specific details and adapt the

provided protocols to their specific laboratory conditions and scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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